2-Hydrazinyl-4-nitropyridine dihydrochloride
Description
2-Hydrazinyl-4-nitropyridine dihydrochloride, also known as HNP, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a yellow crystalline powder that is soluble in water and is commonly used as a reagent in organic synthesis.
Scientific Research Applications
Potential in Antitumor Agents
2-Hydrazinyl-4-nitropyridine dihydrochloride and its derivatives have been explored for their potential as antitumor agents. Specifically, hydrazones of 2-hydrazino-5-nitropyridine have shown activity against sarcoma 180 tumor systems, with derivatives such as p-acetaminobenzaldehyde and p-nitrobenzaldehyde demonstrating significant inhibition (Prescott & Caldes, 1970).
Structural and Spectroscopic Analysis
The compound's structure has been a subject of study, with structural differences observed in its derivatives compared to corresponding pyridines. Its supramolecular structure exhibits notable hydrogen bonding and spectral properties, as investigated through various spectroscopy techniques (Tranfić et al., 2011).
Chemical Transformations and Cyclotransformation Studies
Research on 2-Hydrazinyl-4-nitropyridine dihydrochloride includes investigations into chemical transformations. For example, the interaction with hydrazine hydrate has been found to lead to the formation of various pyrazole derivatives, suggesting a potential mechanism for cyclotransformation in these compounds (Smolyar & Yutilov, 2008).
Synthesis and Application in Bicyclo[2.2.2]octenes
The synthesis of hydrazinylpyridines through nucleophilic substitution has been developed, showcasing an environmentally friendly process. This synthesis pathway is significant for the potential development of novel ligands and halogen bond acceptors, which can be applied in various chemical studies (Ekar & Kranjc, 2020).
Antibacterial and Protistocidal Effects
Studies have also revealed the antibacterial and protistocidal effects of certain nitropyridine derivatives, including 2-hydrazino-5-nitropyridine. This indicates a potential for the development of new antimicrobial agents (Klimenko et al., 2015).
properties
IUPAC Name |
(4-nitropyridin-2-yl)hydrazine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N4O2.2ClH/c6-8-5-3-4(9(10)11)1-2-7-5;;/h1-3H,6H2,(H,7,8);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KNASHSFHIQPBCO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1[N+](=O)[O-])NN.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8Cl2N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydrazinyl-4-nitropyridine dihydrochloride | |
CAS RN |
1214900-89-6 |
Source
|
| Record name | 2-hydrazinyl-4-nitropyridine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[[4-(Aminomethyl)-2-fluorophenyl]methyl]-1-cyclobutyl-2-oxopyridine-3-carboxamide;hydrochloride](/img/structure/B2405384.png)
![N-[4-[2-(4-chlorophenyl)sulfonyl-3-phenyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide](/img/structure/B2405388.png)
![(2E)-2-[(2-methoxyphenyl)methylidene]-4,9-dihydro-3H-carbazol-1-one](/img/structure/B2405389.png)
![2-(1-benzyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)-N-(3-bromophenyl)acetamide](/img/structure/B2405390.png)
![N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3-(isopropylsulfonyl)benzamide](/img/structure/B2405400.png)
![(4-([1,2,4]Triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl)(6-ethoxypyridazin-3-yl)methanone](/img/structure/B2405401.png)
![1-(4-Chlorobenzoyl)-3-(4-fluorophenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione](/img/structure/B2405403.png)